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Compound of Interest

Compound Name: 2,2'-Dithiodibenzoic acid

Cat. No.: B123356 Get Quote

Essential Safety and Handling Guide for 2,2'-
Dithiodibenzoic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2,2'-Dithiodibenzoic acid, tailored for research scientists and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

proper chemical management.

Chemical Identifier:

Name: 2,2'-Dithiodibenzoic acid

Synonyms: 2-Carboxyphenyl disulfide, Bis(2-carboxyphenyl) disulfide, Dithiosalicylic acid[1]

CAS Number: 119-80-2[2]

Hazard Summary: 2,2'-Dithiodibenzoic acid is classified as a skin sensitizer and may cause

an allergic skin reaction.[2][3] It can also cause skin and serious eye irritation.[4] The substance

is a combustible powder that may give off irritating or toxic fumes, including sulfur oxides, upon

burning.[3][5]
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Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Required Equipment
Specifications & Best
Practices

Eye & Face Protection
Safety spectacles or chemical

safety goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[6]

Skin Protection

Protective gloves and a lab

coat or other protective

clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][3]

Contaminated work clothing

should not be allowed out of

the workplace and should be

washed before reuse.[2][3]

Respiratory Protection
Particulate filter respirator or a

full-face respirator

A particulate filter respirator is

recommended for handling the

powder form.[3][7][8] If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator should be

used.[3]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls & Preparation:

Work in a well-ventilated area. The use of a local exhaust ventilation system is

recommended.[4][9]

Ensure that emergency exits and a risk-elimination area are established.[3]

Avoid the formation and accumulation of dust.[2][9]
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Prohibit open flames in the handling area.[3][5]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[9]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][3]

Use non-sparking tools to prevent ignition.[3]

Do not eat, drink, or smoke when using this product.[5][10]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

Keep the chemical separated from strong oxidants.[3][5]

The storage area should not have drain or sewer access.[3][5]
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Scenario Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[2] If skin irritation or a rash

occurs, seek medical attention.[2][3]

Eye Contact

Rinse immediately with plenty of water for at

least 15 minutes, also under the eyelids.[2]

Remove contact lenses if present and easy to

do.[5][7] Seek medical attention.[5][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Ingestion

Rinse the mouth with water and then drink

plenty of water.[2][5][7] Seek medical attention.

[3][5][7]

Spillage

Sweep up the spilled substance into a suitable,

closed container for disposal.[2][5] If

appropriate, moisten the material first to prevent

dusting.[3][5] Ensure adequate ventilation and

wear appropriate PPE during cleanup.[6][9]

Disposal Plan
All waste materials, including the chemical itself and any contaminated items, must be

disposed of in accordance with local, state, and federal regulations.

Chemical Waste: Dispose of the contents and container to an approved waste disposal plant

or an appropriate treatment and disposal facility.[2][3]

Contaminated PPE: Contaminated clothing should be taken off and washed before reuse.[3]

[4] Other contaminated disposable materials should be placed in a sealed container and

disposed of as chemical waste.
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Workflow for Handling 2,2'-Dithiodibenzoic Acid

Preparation & Engineering Controls
(Well-ventilated area, no open flames)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Chemical Handling
(Avoid contact and dust formation)

Storage
(Cool, dry, well-ventilated, away from oxidants)

After Use

Accidental Release?

Waste Disposal
(Dispose in approved facility)

Decontamination
(Wash hands and contaminated surfaces)

No
Follow Spill Cleanup Protocol

(Moisten to prevent dust, sweep into container)

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,2'-Dithiodibenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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